Cas no 1351616-61-9 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide
• CAS No: 1351616-61-9
• MF: C₁₅H₁₄F₂N₄O₂
• MW: 320.294069766998
• CID: 6147594
• PubChem ID: 56764495
• Update Time: 2025-06-29

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide
• AKOS024529794
• F6036-1462
• 1351616-61-9
• VU0530070-1
• CHEMBL3439683

• Inchi： 1S/C15H14F2N4O2/c16-10-2-1-3-11(17)12(10)18-15(22)21-6-9(7-21)14-19-13(20-23-14)8-4-5-8/h1-3,8-9H,4-7H2,(H,18,22)
• InChI Key： RFNBBSMTCCCHGV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(N1CC(C2=NC(C3CC3)=NO2)C1)=O)F

Computed Properties

• Exact Mass: 320.10848203g/mol
• Monoisotopic Mass: 320.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide

Introduction to 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide (CAS No. 1351616-61-9)

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1351616-61-9, belongs to a class of molecules that exhibit promising properties for further development as therapeutic agents. The presence of multiple heterocyclic rings and fluorinated aromatic groups in its molecular structure suggests a high degree of complexity and functionality, which may contribute to its interactions with biological targets.

The core structure of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide consists of an azetidine ring linked to a 3-cyclopropyl-1,2,4-oxadiazole moiety. The 1,2,4-oxadiazole ring is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to modulate various biological pathways. Specifically, oxadiazole derivatives have been studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The 3-cyclopropyl substituent appended to the oxadiazole ring may enhance the compound's solubility and metabolic stability while also influencing its binding affinity to biological targets.

Additionally, the compound features a 2,6-difluorophenyl group attached to the azetidine ring. Fluoro substitution in pharmaceuticals is a common strategy to improve metabolic stability, binding affinity, and bioavailability. The 2,6-difluorophenyl moiety in particular has been extensively studied for its role in enhancing the potency and selectivity of drug molecules. This group can participate in hydrophobic interactions and π-stacking interactions with biological targets, which may contribute to the compound's overall pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the combination of the 3-cyclopropyl-1,2,4-oxadiazole and 2,6-difluorophenyl groups in 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide could lead to interactions with proteins involved in signal transduction and enzyme inhibition. These interactions may be critical for modulating pathways relevant to diseases such as cancer and inflammatory disorders.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Initial assays have shown promising activity against certain enzymatic targets known to be involved in disease progression. For instance, preliminary data indicate that 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide may exhibit inhibitory effects on kinases and other enzymes that play a role in cell proliferation and survival. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic diseases.

The synthesis of this compound represents a significant achievement in medicinal chemistry due to its structural complexity. The multi-step synthetic route involves careful manipulation of functional groups while maintaining regioselectivity and yield optimization. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to enhance efficiency and scalability. These methodologies are essential for producing sufficient quantities of the compound for further biological evaluation.

The potential applications of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide extend beyond traditional pharmaceutical uses. Researchers are also exploring its utility in agrochemicals and specialty chemicals where similar heterocyclic structures are known to provide desirable properties such as bioactivity and environmental stability. The fluorinated aromatic component particularly contributes to enhanced chemical resistance and longevity under various conditions.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of novel compounds like 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide that exhibit high binding affinity for target proteins. These computational tools predict molecular interactions with remarkable accuracy based on structural features alone.

The future development of this compound will likely involve rigorous preclinical testing to assess its safety profile and efficacy in animal models before human clinical trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial for advancing this research from bench science to potential therapeutic intervention.

In conclusion,3-(3-cyclopropyl-1,2,4-oxxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide) (CAS No.1351616-61-9) represents an exciting advancement in medicinal chemistry with significant potential for treating various diseases through targeted molecular interactions.